Cas no 1332648-74-4 ((5-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid)

• Product Name: (5-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid
• CAS No: 1332648-74-4
• MF: C₉H₉BF₄O₃
• MW: 251.970577001572
• MDL: MFCD16198486
• CID: 4584477
• PubChem ID: 54970395
• Update Time: 2025-05-19

(5-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-FLUORO-2-((2,2,2-TRIFLUOROETHOXY)METHYL)PHENYL)BORONIC ACID
• {5-fluoro-2-[(2,2,2-trifluoroethoxy)methyl]phenyl}boronic acid
• 1332648-74-4
• AS-55432
• [5-fluoro-2-(2,2,2-trifluoroethoxymethyl)phenyl]boronic acid
• AKOS005974243
• (5-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid

• MDL： MFCD16198486
• Inchi： 1S/C9H9BF4O3/c11-7-2-1-6(8(3-7)10(15)16)4-17-5-9(12,13)14/h1-3,15-16H,4-5H2
• InChI Key： BJWGTAZDHFABBR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(B(O)O)C=1)COCC(F)(F)F

Computed Properties

• Exact Mass: 252.0580870g/mol
• Monoisotopic Mass: 252.0580870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on (5-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid

Comprehensive Overview of (5-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid (CAS No. 1332648-74-4)

(5-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid (CAS No. 1332648-74-4) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structural features, including the fluoro and trifluoroethoxy substituents, enhance its reactivity and selectivity in catalytic transformations.

The growing demand for fluorinated boronic acids like 1332648-74-4 is driven by their applications in designing bioactive molecules and PET imaging probes. Researchers frequently search for "boronic acid catalysts" or "fluorinated phenylboronic acid uses," reflecting the compound's relevance in cutting-edge science. Its stability under physiological conditions makes it a candidate for targeted drug delivery systems, aligning with trends in personalized medicine.

In synthetic chemistry, CAS 1332648-74-4 serves as a versatile building block for C-C bond formation. Its electron-withdrawing groups improve reaction yields in challenging environments, a topic often queried as "how to optimize Suzuki coupling with fluorinated boronic acids." The compound's compatibility with green chemistry protocols also addresses sustainability concerns in industrial applications.

Analytical studies highlight the compound's crystalline properties and solubility profiles, critical for formulation scientists. Searches like "boronic acid solubility in organic solvents" or "1332648-74-4 NMR data" underscore its characterization importance. Recent patents leverage its structure for kinase inhibitor development, connecting to oncology research breakthroughs.

Quality control of (5-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid requires stringent HPLC/LCMS validation, a frequent focus in "boronic acid purity analysis" queries. Storage recommendations (e.g., inert atmosphere, -20°C) are vital for preserving its hydrolytic stability, another common search topic among laboratory professionals.